Cas no 1805968-23-3 (Ethyl 2-(aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 2-(aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1805968-23-3
• MF: C₁₁H₁₂F₃IN₂O₃
• MW: 404.124265670776
• CID: 4838898
• Update Time: 2025-10-28

Ethyl 2-(aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H12F3IN2O3/c1-2-19-9(18)3-6-8(20-11(12,13)14)5-17-7(4-16)10(6)15/h5H,2-4,16H2,1H3
• InChI Key： QDYRSKPLLSIXOR-UHFFFAOYSA-N
• SMILES： IC1C(CN)=NC=C(C=1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 331
• XLogP3: 1.7
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 2-(aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetate

Comprehensive Overview of Ethyl 2-(aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1805968-23-3)

The compound Ethyl 2-(aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1805968-23-3) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl and trifluoromethoxy groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for trifluoromethoxy-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. The presence of the iodo substituent in this molecule further expands its utility in cross-coupling reactions, a cornerstone of modern synthetic chemistry. This versatility aligns with the growing trend of fragment-based drug design and late-stage functionalization, topics frequently searched in academic and industrial circles.

From a synthetic perspective, Ethyl 2-(aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetate serves as a key building block for constructing complex heterocycles. Its ethyl acetate moiety offers a convenient handle for further derivatization, enabling the introduction of diverse pharmacophores. This adaptability is particularly relevant in the context of precision medicine and targeted therapy, where tailored molecular structures are essential for addressing unmet medical needs.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional halogenated intermediates, the trifluoromethoxy group is often associated with improved environmental profiles, a topic of increasing importance in green chemistry initiatives. This aligns with the broader shift toward sustainable synthesis methods, a frequent search query among chemists and policymakers alike.

Analytical characterization of CAS No. 1805968-23-3 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. The robustness of these protocols is critical, as impurities in synthetic intermediates can significantly impact downstream research outcomes—a concern frequently raised in quality by design (QbD) discussions.

Looking ahead, the compound's potential extends beyond traditional small-molecule applications. Its structural motifs are being explored in proteolysis-targeting chimeras (PROTACs) and other degrader technologies, which represent one of the most exciting frontiers in drug discovery. This connection to cutting-edge therapeutic modalities ensures ongoing interest in Ethyl 2-(aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetate and related analogs.

In conclusion, CAS No. 1805968-23-3 exemplifies the intersection of innovative synthetic chemistry and biologically relevant design. Its multifaceted applications—from medicinal chemistry to materials science—position it as a compound of enduring significance in scientific research. As the field continues to evolve, this molecule will likely play a pivotal role in addressing complex challenges across multiple disciplines.